Ethyl 5-(butanoylamino)-4-cyano-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-(butanoylamino)-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C13H16N2O3S/c1-4-6-10(16)15-12-9(7-14)8(3)11(19-12)13(17)18-5-2/h4-6H2,1-3H3,(H,15,16)
• InChI Key: VYXYJKGARDNOCK-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=C(C(=C(S1)C(=O)OCC)C)C#N
• Molecular Formula: C13H16N2O3S
• Molecular Weight: 280.34 g/mol

Description

Synthesis Analysis

This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and other conditions, as well as the reaction mechanisms.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and mechanisms.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include acidity or basicity, reactivity with other substances, and stability.

Scientific Research Applications

Flavor Chemistry and Food Industries

• Abstract : Ethyl butanoate, a derivative of this compound, is well-known for its value as a flavor chemical in food industries. .

Organic Synthesis and Medicinal Chemistry

• Application : This compound could serve as a precursor for synthesizing novel coumarin-based molecules with potential pharmaceutical properties. .

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological molecules, its metabolic pathway, and its effects on cellular processes.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.